3,4-difluoro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C13H12F2N2O2/c1-8-6-10(19-17-8)4-5-16-13(18)9-2-3-11(14)12(15)7-9/h2-3,6-7H,4-5H2,1H3,(H,16,18)
• InChI Key: DGYUMUNTAVDZRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCNC(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C13H12F2N2O2
• Molecular Weight: 266.24 g/mol

Description

Chemical Reactions Analysis

The chemical reactivity of this compound can be studied using density functional theory (DFT) analysis. This involves studying the electronic structure of molecules and analysis of chemical reactivity descriptors such as hardness, Mulliken electronegativity, chemical potential, and electrophilicity.

Scientific Research Applications

Antibacterial Activity

3,4-difluoro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide: has demonstrated potent antibacterial effects. In a study by Thakur et al., several derivatives of isoxazole (including this compound) were synthesized via a green one-pot approach. Notably, derivatives 4a, 4c, 4d, 4f, 4j, and 4k exhibited excellent antibacterial potential against Staphylococcus aureus (S. aureus), while 4c and 5 showed high activity against Escherichia coli (E. .

Antioxidant Properties

The same derivatives were also evaluated for their antioxidant activities. .

Drug Design and Discovery

The unique structure of 3,4-difluoro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide makes it an interesting candidate for drug design. .

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available resources. As it is intended for research use only, it should be handled with appropriate safety measures.

Future Directions

Isoxazole derivatives have shown promising results in various fields, especially in pharmaceutical industries. Therefore, future research could focus on exploring the potential applications of this compound in medicine, its synthesis optimization, and detailed safety evaluation.

Mechanism of Action

Target of Action

It’s worth noting that compounds with an isoxazole nucleus have been found to possess a variety of interesting biological activities .

Mode of Action

Isoxazole derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antiviral, anti-inflammatory, antioxidant, anticancer, anti-alzheimer, antileishmanial, antiglycation, and antifungal activities . The specific interaction of this compound with its targets would depend on the nature of the target and the specific functional groups present in the compound.

Biochemical Pathways

Given the wide range of biological activities exhibited by isoxazole derivatives, it can be inferred that these compounds likely interact with multiple biochemical pathways .

Result of Action

Given the wide range of biological activities exhibited by isoxazole derivatives, it can be inferred that these compounds likely have diverse molecular and cellular effects .